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Compound of Interest

Compound Name: Rifaximin EP Impurity D

Cat. No.: B16350946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and analytical

data available for Rifaximin EP Impurity D, a known impurity of the antibiotic Rifaximin. The

information herein is compiled from publicly available sources and is intended to assist

researchers and professionals in drug development and quality control.

Chemical Identity
Rifaximin EP Impurity D, also known as Rifaximin Y, is a closely related structural analogue of

Rifaximin.[1][2] Its fundamental chemical properties are summarized in Table 1.

Table 1: Chemical and Physical Properties of Rifaximin EP Impurity D
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Property Value Source(s)

IUPAC Name

(2S,16Z,18E,20R,21S,22R,23

R,24R,25S,26R,27S,28E)-5,6,

20,21,23-Pentahydroxy-27-

methoxy-

2,4,11,16,20,22,24,26-

octamethyl-1,15-dioxo-1,2-

dihydro-2,7-

(epoxypentadeca[2][3][4]-

trienoimino)[3]benzofuro[4,5-

e]pyrido[1,2-a]benzimidazol-

25-yl acetate

[1]

Molecular Formula C43H49N3O12 [1][5]

Molecular Weight 799.86 g/mol [1][5]

Appearance Off-White Solid [1]

Solubility
Soluble in Methanol (USP/EP

Diluent)
[1]

Storage -20°C under inert atmosphere [1]

Spectroscopic Data
Detailed spectroscopic data for Rifaximin EP Impurity D is typically provided by commercial

suppliers upon purchase of a reference standard. While the raw spectral data is not publicly

available, the types of analyses performed are consistently reported. The following sections

summarize the expected data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is crucial for the structural elucidation of Rifaximin EP Impurity D. Both ¹H

and ¹³C NMR data are essential for confirming the identity and purity of the compound.

Table 2: Summary of Expected NMR Spectroscopic Data
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Technique Expected Information

¹H NMR

Chemical shifts (ppm), coupling constants (Hz),

and integration values for all protons, confirming

the arrangement of hydrogen atoms in the

molecule.

¹³C NMR

Chemical shifts (ppm) for all carbon atoms,

identifying the carbon skeleton and functional

groups.

Note: Specific chemical shift assignments are proprietary and would be found in the Certificate

of Analysis from the supplier.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Rifaximin EP Impurity D, further confirming its structure.

Table 3: Summary of Expected Mass Spectrometric Data

Technique Expected Information

High-Resolution Mass Spectrometry (HRMS)
Accurate mass measurement to confirm the

elemental composition (C43H49N3O12).

MS/MS Fragmentation

Fragmentation pattern to provide structural

information and confirm the connectivity of the

molecule.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the Rifaximin EP Impurity
D molecule.

Table 4: Summary of Expected IR Spectroscopic Data
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Technique Expected Information

Fourier-Transform Infrared (FT-IR)

Spectroscopy

Absorption bands (cm⁻¹) corresponding to key

functional groups such as O-H (hydroxyls), C=O

(carbonyls), C-O, and aromatic rings.

Experimental Protocols
Detailed experimental protocols are proprietary to the manufacturers of the reference

standards. However, a general workflow for the spectroscopic analysis of a pharmaceutical

impurity like Rifaximin EP Impurity D can be outlined.

General Analytical Workflow
The following diagram illustrates a typical workflow for the isolation and characterization of a

pharmaceutical impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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